Cas no 857412-82-9 (2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride)

• Product Name: 2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride
• CAS No: 857412-82-9
• MF: C₅H₇ClN₄O₂S
• MW: 222.652677774429
• CID: 5225042
• Update Time: 2026-03-07

2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride

• Inchi： 1S/C5H7ClN4O2S/c1-2-3(13(6,11)12)4(7)10-5(8)9-2/h1H3,(H4,7,8,9,10)
• InChI Key： BGFSGYKXNLLHKR-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C)=C(S(Cl)(=O)=O)C(N)=N1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 502.6±60.0 °C at 760 mmHg
• Flash Point: 257.8±32.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride

Introduction to 2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride (CAS No. 857412-82-9)

2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride (CAS No. 857412-82-9) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a pyrimidine ring, two amino groups, a methyl group, and a sulfonyl chloride functional group. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of 2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride is defined by its molecular formula C₈H₁₀N₄O₃S. The presence of the sulfonyl chloride group imparts reactivity to the molecule, enabling it to participate in a wide range of chemical reactions. This reactivity is particularly useful in the synthesis of sulfonamide derivatives, which are known for their biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

In recent years, significant advancements have been made in understanding the potential applications of 2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride. Research has shown that this compound can serve as a key intermediate in the development of novel drugs targeting various diseases. For instance, studies have demonstrated its utility in the synthesis of compounds with potent antiviral activity against HIV and other viral infections. Additionally, its role in the development of anticancer agents has been explored, with promising results indicating its potential to inhibit tumor growth and metastasis.

The synthesis of 2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride typically involves a multi-step process that begins with the preparation of 2,4-diamino-6-methylpyrimidine. This intermediate is then reacted with chlorosulfonic acid to introduce the sulfonyl chloride group. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structure and purity of the synthesized compound.

The physicochemical properties of 2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride are also well-characterized. It is a white crystalline solid with a melting point ranging from 170°C to 175°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in various chemical reactions and biological assays.

In terms of safety and handling, while specific precautions should be taken due to its reactive nature, 2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride is generally considered safe when handled under appropriate laboratory conditions. It is important to use personal protective equipment (PPE) such as gloves and goggles when working with this compound to avoid skin contact and inhalation.

The application scope of 2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride extends beyond medicinal chemistry. It has found use in other areas such as agrochemicals and materials science. For example, it can be used as an intermediate in the synthesis of herbicides and fungicides with improved efficacy and reduced environmental impact. In materials science, its unique properties make it a valuable component in the development of functional polymers and coatings.

In conclusion, 2,4-diamino-6-methylpyrimidine-5-sulfonyl chloride (CAS No. 857412-82-9) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and reactivity make it an essential building block in the synthesis of bioactive molecules and pharmaceutical agents. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry and pharmaceutical science.